6-(3-Fluorophenyl)pyridazin-3-ol
Description
Properties
IUPAC Name |
3-(3-fluorophenyl)-1H-pyridazin-6-one | |
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7FN2O/c11-8-3-1-2-7(6-8)9-4-5-10(14)13-12-9/h1-6H,(H,13,14) | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QKEDYBFEPGJXDL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=NNC(=O)C=C2 | |
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7FN2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.17 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Substituent Effects on Physicochemical Properties
- Lipophilicity : The 3-fluorophenyl group in the target compound likely increases lipophilicity compared to analogs with polar substituents (e.g., hydroxymethyl or methoxy groups). This property may influence membrane permeability and pharmacokinetics .
- Solubility : Analogs like 6-(3,4-dimethoxyphenyl)pyridazin-3-ol and 6-[3-(hydroxymethyl)phenyl]pyridin-3-ol are expected to exhibit higher aqueous solubility due to hydrogen-bonding capabilities of methoxy and hydroxymethyl groups. In contrast, the fluorophenyl derivative may display lower solubility, similar to trifluoromethylated analogs .
- Electronic Effects : Fluorine’s electron-withdrawing nature could stabilize the pyridazine ring, affecting reactivity in substitution reactions. This contrasts with electron-donating groups (e.g., methoxy) in 6-(3,4-dimethoxyphenyl)pyridazin-3-ol .
Preparation Methods
Hydrazine and 3-Fluorobenzaldehyde Route
One common method involves the initial formation of 3-fluorophenylhydrazine by reacting 3-fluorobenzaldehyde with hydrazine hydrate. This intermediate then reacts with β-ketoesters or 1,3-dicarbonyl compounds under reflux to form the pyridazin-3-ol ring system.
Reaction Conditions: Reflux in ethanol or acetic acid for several hours, followed by neutralization and isolation of the product.
Yields: Typically moderate to high (60–85%) depending on the exact substrates and conditions.
Advantages: Straightforward, uses commercially available starting materials, and allows for structural variation by changing the aldehyde or diketone components.
Diaza-Wittig Reaction Approach
A more advanced synthetic strategy involves the Diaza-Wittig reaction, which has been reported for the synthesis of substituted pyridazines including hydroxy derivatives.
-
- Oxidation of α-diazo-β-ketoesters using IBX (1-hydroxy-1,2-benziodoxol-3(1H)-one 1-oxide).
- Formation of phosphazine intermediates using hexamethylphosphorus triamide (HMPT) or tributylphosphine.
- Tandem Diaza-Wittig reaction at room temperature to afford the pyridazine ring.
Yields: Vary from 27% to 85%, with higher yields observed for alkyl and cycloalkyl substituents compared to aryl groups.
Notes: This method allows for the synthesis of 6-substituted-4-hydroxy-3-methoxycarbonyl pyridazines, which can be further modified to obtain 6-(3-fluorophenyl)pyridazin-3-ol derivatives.
Photoredox-Mediated Coupling
Recent advances include photoredox catalysis for the synthesis of fluoropyridines, which can be adapted for pyridazine derivatives.
Method: Coupling of α,α-difluoro-β-iodoketones with silyl enol ethers under photoredox conditions.
Advantages: Mild conditions, high selectivity, and potential for diverse substitution patterns.
Application: While primarily reported for 3-fluoropyridines, this method offers a promising route for fluorinated pyridazine analogs.
Comparative Data Table of Preparation Methods
| Method | Key Reagents/Intermediates | Reaction Conditions | Yield Range (%) | Advantages | Limitations |
|---|---|---|---|---|---|
| Hydrazine + 3-Fluorobenzaldehyde | 3-Fluorobenzaldehyde, hydrazine hydrate, β-ketoester | Reflux in ethanol/acetic acid, several hours | 60–85 | Simple, accessible reagents | Moderate yields, purification needed |
| Diaza-Wittig Reaction | α-Diazo-β-ketoester, IBX, HMPT or P(n-Bu)3 | Room temperature, 16 h | 27–85 | High selectivity, versatile | Requires specialized reagents |
| Photoredox Coupling | α,α-Difluoro-β-iodoketones, silyl enol ethers | Photoredox catalysis, mild conditions | Not fully reported | Mild, selective, novel approach | Less established for pyridazines |
Q & A
Q. Advanced
- Substituent variation : Replace the 3-fluorophenyl group with electron-withdrawing (e.g., -CF₃) or donating (e.g., -OCH₃) groups to modulate electronic effects. For example, 6-(3-Trifluoromethylphenyl)pyridazin-3-ol shows 10-fold higher kinase inhibition due to enhanced lipophilicity .
- Scaffold hopping : Synthesize triazolo-pyridazine hybrids (e.g., 6-Chloro-7-cyclobutyl-3-(2,6-difluorophenyl)-triazolo[4,3-b]pyridazine) to evaluate fused-ring systems’ impact on bioavailability .
Data integration : Use cheminformatics tools (e.g., Schrödinger’s QikProp) to predict ADMET properties early in design .
Which analytical techniques are most reliable for characterizing 6-(3-Fluorophenyl)pyridazin-3-ol and its derivatives?
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
